Cas no 2649012-06-4 (N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride)

• Product Name: N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
• CAS No: 2649012-06-4
• MF: C₁₂H₂₀ClN₃O₂
• MW: 273.759101867676
• CID: 5155597
• PubChem ID: 138039496
• Update Time: 2025-05-23

N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-322772
• N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
• 2649012-06-4

• Inchi： 1S/C12H19N3O2.ClH/c16-11(14-9-3-1-4-9)10-7-12(17-15-10)5-2-6-13-8-12;/h9,13H,1-8H2,(H,14,16);1H
• InChI Key： PFYNPWOEXWHYMZ-UHFFFAOYSA-N
• SMILES： Cl.O1C2(CNCCC2)CC(C(NC2CCC2)=O)=N1

Computed Properties

• Exact Mass: 273.1244046g/mol
• Monoisotopic Mass: 273.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų

Additional information on N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride

Comprehensive Overview of N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride (CAS No. 2649012-06-4)

The compound N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride (CAS No. 2649012-06-4) is a structurally unique small molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex spirocyclic framework, featuring both oxa (oxygen-containing) and diazaspiro (nitrogen-containing) moieties, makes it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

In recent years, the demand for spirocyclic compounds like N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has surged due to their ability to mimic natural bioactive molecules. This compound’s hydrochloride salt form enhances its solubility, a critical factor in drug formulation. Given the rising focus on precision medicine and personalized therapies, this molecule’s modular structure allows for versatile modifications, aligning with trends in fragment-based drug design (FBDD).

The synthesis of CAS No. 2649012-06-4 involves sophisticated organic chemistry techniques, including cycloaddition reactions and catalyzed amidation. Its spiro[4.5]decane core contributes to conformational rigidity, a desirable trait for improving binding affinity to biological targets. This property is especially relevant in the context of neurodegenerative diseases and oncology, where stable ligand-target interactions are crucial.

From an industrial perspective, N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride is often discussed alongside green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to reduce waste and energy consumption, addressing the growing emphasis on sustainable pharmaceutical production. This aligns with global searches for green solvents and catalyst optimization in organic synthesis.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Such techniques ensure purity and validate its structural integrity, which is vital for regulatory compliance in drug development. The compound’s carboxamide group also makes it a subject of interest in proteomics studies, particularly in understanding protein-ligand interactions.

In summary, N-cyclobutyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride (CAS No. 2649012-06-4) represents a multifaceted tool for advancing medicinal chemistry and biopharmaceutical innovation. Its relevance to drug discovery, sustainable synthesis, and disease research ensures its continued prominence in scientific literature and industrial applications.